Cas no 2193059-19-5 (2-Pyridinesulfinic acid, 5-(dimethylamino)-)

• Product Name: 2-Pyridinesulfinic acid, 5-(dimethylamino)-
• CAS No: 2193059-19-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5302410
• Update Time: 2025-06-10

2-Pyridinesulfinic acid, 5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfinic acid, 5-(dimethylamino)-

• Inchi： 1S/C7H10N2O2S/c1-9(2)6-3-4-7(8-5-6)12(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： RHCNBESJHWTILA-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=NC=C(N(C)C)C=C1

Additional information on 2-Pyridinesulfinic acid, 5-(dimethylamino)-

Recent Advances in the Study of 2-Pyridinesulfinic acid, 5-(dimethylamino)- (CAS: 2193059-19-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinesulfinic acid, 5-(dimethylamino)- (CAS: 2193059-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 2-Pyridinesulfinic acid, 5-(dimethylamino)- as a versatile intermediate in the synthesis of biologically active molecules. Its sulfinic acid moiety, combined with the dimethylamino group at the 5-position of the pyridine ring, offers a unique chemical space for the design of novel inhibitors and modulators of various biological targets. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting enzymes involved in inflammatory pathways and neurodegenerative diseases.

One of the most promising applications of 2-Pyridinesulfinic acid, 5-(dimethylamino)- is in the field of kinase inhibition. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective kinase inhibitors. The compound's ability to form hydrogen bonds and its optimal lipophilicity make it an attractive candidate for targeting ATP-binding sites in kinases. Preliminary in vitro assays showed promising activity against a panel of kinases, with particular potency against JAK2 and FLT3, which are implicated in various cancers.

In addition to its kinase inhibitory properties, 2-Pyridinesulfinic acid, 5-(dimethylamino)- has shown potential as a building block for the development of radiopharmaceuticals. Its sulfinic acid group can be readily modified for radiolabeling, making it suitable for positron emission tomography (PET) tracer development. Recent work in this area has focused on creating 18F-labeled derivatives for imaging applications in oncology and neurology.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. While showing good metabolic stability in liver microsome assays, researchers have noted the need for further optimization of its physicochemical properties to improve oral bioavailability. Structure-activity relationship (SAR) studies have identified several promising derivatives with enhanced drug-like properties while maintaining the core pharmacophore features.

Looking forward, the unique chemical properties of 2-Pyridinesulfinic acid, 5-(dimethylamino)- (2193059-19-5) position it as a valuable tool in medicinal chemistry. Current research efforts are focusing on expanding its applications to other therapeutic areas, including infectious diseases and metabolic disorders. The compound's versatility as a synthetic intermediate and its demonstrated biological activity suggest it will continue to be an important focus of pharmaceutical research in the coming years.